Cas no 286945-06-0 (3,9-Diazabicyclo[4.2.1]nonane, 9-(5-ethynyl-6-fluoro-3-pyridinyl)-,(1R,6S)-)

• Product name: 3,9-Diazabicyclo[4.2.1]nonane, 9-(5-ethynyl-6-fluoro-3-pyridinyl)-,(1R,6S)-
• CAS No: 286945-06-0
• MF: C₁₄H₁₆FN₃
• MW: 245.295346260071
• CID: 1435992

3,9-Diazabicyclo[4.2.1]nonane, 9-(5-ethynyl-6-fluoro-3-pyridinyl)-,(1R,6S)- Chemical and Physical Properties

Names and Identifiers

• 3,9-Diazabicyclo[4.2.1]nonane, 9-(5-ethynyl-6-fluoro-3-pyridinyl)-,(1R,6S)-
• 3,9-Diazabicyclo[4.2.1]nonane, 9-(5-ethynyl-6-fluoro-3-pyridinyl)-, (1R,6S)-

• Inchi： 1S/C14H16FN3/c1-2-10-7-13(9-17-14(10)15)18-11-3-4-12(18)8-16-6-5-11/h1,7,9,11-12,16H,3-6,8H2/t11-,12+/m0/s1
• InChI Key： BVWJERRKXCLDKE-NWDGAFQWSA-N
• SMILES： [C@@]12([H])N(C3=CC(C#C)=C(F)N=C3)[C@@]([H])(CC1)CCNC2

Computed Properties

• Exact Mass: 245.13298

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 419.7±45.0 °C(Predicted)
• PSA: 28.16
• pka: 10.16±0.20(Predicted)